Cas no 2228464-14-8 (2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol
• CAS No: 2228464-14-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6570904
• PubChem ID: 165639933
• Update Time: 2025-10-21

2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol
• 2228464-14-8
• EN300-1799862

• Inchi： 1S/C11H11N3O2/c1-7-8-4-2-3-5-10(8)16-11(7)9(6-15)13-14-12/h2-5,9,15H,6H2,1H3
• InChI Key： LMRMWIQYETWKAV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.7Ų

Additional information on 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol

Introduction to 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol (CAS No. 2228464-14-8)

2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228464-14-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of an azido functional group and a benzofuran moiety, which are known for their versatile reactivity and biological significance. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active agents, particularly in the development of novel therapeutic entities.

The azido group attached to the ethyl backbone of the molecule is a key feature that contributes to its chemical reactivity. Azido compounds are widely recognized for their utility in synthetic organic chemistry due to the ability of the azide functionality to participate in various transformations, including nucleophilic substitution, cycloadditions, and cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for the development of intricate molecular architectures found in many drugs. The presence of the 3-methyl-1-benzofuran-2-yl substituent further enhances the compound's potential as a building block, providing a rigid aromatic system that can interact with biological targets in a specific manner.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing benzofuran derivatives. Benzofurans are heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 3-methyl substituent on the benzofuran ring introduces additional conformational flexibility and electronic properties that can influence the molecule's interaction with biological receptors. This makes 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry as a scaffold for designing novel therapeutic agents. The combination of the azido group and the benzofuran moiety offers multiple opportunities for structural diversification and functionalization. For instance, the azido group can be selectively converted into other functional groups such as amino or carboxylic acids through reduction or hydrolysis, respectively. This versatility allows chemists to tailor the properties of derived compounds to meet specific pharmacological requirements.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks from simpler precursors. These methods have been instrumental in accelerating the discovery and development of new drugs by providing rapid access to structurally diverse libraries of compounds. The ability to functionalize this molecule at multiple positions makes it an attractive starting point for generating novel analogs with improved pharmacokinetic and pharmacodynamic profiles.

The biological activity of 2-azido-2-(3-methyl-1-benzofuran-2-yl)ethan-1-ol has been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits promising interactions with certain biological targets, although further research is needed to fully elucidate its mechanism of action. The benzofuran moiety has been shown to modulate enzyme activity and receptor binding, while the azido group can serve as a handle for further chemical modifications. These findings underscore the potential of this compound as a lead molecule or intermediate in drug development pipelines.

In conclusion, 2-azido-2-(3-methyl-l-benzofuran-l -yl)ethan-l -ol (CAS No. 2228464-l4-l8) represents an intriguing compound with significant applications in pharmaceutical chemistry. Its unique structural features, including the presence of an azido group and a benzofuran substituent, make it a versatile intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new synthetic strategies and biological activities associated with this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.